Cas no 1172815-94-9 (4-(dimethylamino)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide)

• Product Name: 4-(dimethylamino)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide
• CAS No: 1172815-94-9
• MF: C₂₁H₂₁N₅O₂S
• MW: 407.488742589951
• CID: 6391345
• PubChem ID: 27378409
• Update Time: 2025-05-23

4-(dimethylamino)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide
• 4-(dimethylamino)-N-[2-(6-methoxy-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]benzamide
• VU0643566-1
• 1172815-94-9
• F5460-0269
• AKOS024508911
• 4-(dimethylamino)-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide
• 4-(dimethylamino)-N-(1-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

• Inchi： 1S/C21H21N5O2S/c1-13-11-19(23-20(27)14-5-7-15(8-6-14)25(2)3)26(24-13)21-22-17-10-9-16(28-4)12-18(17)29-21/h5-12H,1-4H3,(H,23,27)
• InChI Key： IPVMOTNWJLOKSH-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC2=CC=C(OC)C=C2S1)(=O)C1=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 407.14159610g/mol
• Monoisotopic Mass: 407.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(dimethylamino)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide

Introduction to 4-(dimethylamino)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide (CAS No. 1172815-94-9)

4-(dimethylamino)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide (CAS No. 1172815-94-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structure, combines multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development. The compound’s chemical framework integrates a dimethylamino group, a 6-methoxy-1,3-benzothiazole moiety, and a 3-methyl-1H-pyrazol-5-yl benzamide backbone, which collectively contribute to its unique pharmacological properties.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. In particular, the presence of the 6-methoxy-1,3-benzothiazole scaffold has been associated with significant biological activity, including anti-inflammatory, antimicrobial, and anticancer effects. This structural feature is further enhanced by the integration of the 3-methyl-1H-pyrazol-5-yl group, which has shown potential in inhibiting kinases and other enzyme targets relevant to chronic diseases. The dimethylamino group at the para position of the benzamide further modulates the compound’s solubility and bioavailability, making it an attractive candidate for oral administration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction profiles of such complex molecules with biological targets. The structural features of 4-(dimethylamino)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide suggest potential interactions with proteins involved in signal transduction pathways, making it a candidate for therapeutic intervention in diseases such as cancer and neurodegenerative disorders. For instance, studies have indicated that analogs with similar structural motifs may inhibit tyrosine kinases, which are overexpressed in many tumor types.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzamide bond between the pyrazole derivative and the benzoyl chloride precursor, followed by functionalization at the 6-position of the benzothiazole ring with a methoxy group. The introduction of the dimethylamino group at the para position is typically achieved through nucleophilic substitution or reductive amination techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), have been employed to construct the complex heterocyclic core efficiently.

In terms of pharmacological evaluation, 4-(dimethylamino)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide has been subjected to preliminary in vitro assays to assess its biological activity. Initial results suggest that the compound exhibits moderate potency against certain cancer cell lines, particularly those overexpressing HER2 receptors. Additionally, preliminary anti-inflammatory assays have shown promising activity comparable to known nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore the potential of this compound as a lead molecule for further optimization into a therapeutic agent.

The development of novel drug candidates relies heavily on understanding their metabolic stability and pharmacokinetic profiles. In vitro studies using liver microsomes and cytochrome P450 enzymes have been conducted to evaluate the metabolic fate of 4-(dimethylamino)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylenzamide. Preliminary data indicate that the compound is susceptible to metabolism via cytochrome P450-mediated pathways, primarily involving oxidation at the dimethylamino group and hydrolysis of the benzamide bond. These findings are crucial for predicting drug-drug interactions and optimizing dosing regimens in clinical settings.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been performed to explore potential binding interactions between 4-(dimethylamino)-N-1-(6-methoxy-octadecanoyl)-3-methyl-lH-pyrazoIe-S-yIbezamide (CAS No.l l72815-O4-O) and target proteins such as kinases and transcription factors. These simulations have provided insights into key interactions that may contribute to its observed biological activity. For example, hydrogen bonding between polar moieties on the compound and conserved residues in active pockets of target proteins has been identified as critical for binding affinity. Such computational insights guide experimental efforts by prioritizing modifications that are likely to enhance potency or selectivity.

The future direction of research on this compound includes both structural optimization and clinical investigation. By leveraging structure-based drug design principles, chemists can modify specific regions of the molecule to improve its pharmacological profile. For instance, replacing or altering functional groups such as the dimethylamino or methoxy substituents may enhance binding affinity or reduce off-target effects. Additionally， exploring prodrug strategies could improve bioavailability and metabolic stability while maintaining therapeutic efficacy.

In conclusion,4-(dimethylamino)-N-l(l-Olmethoxycarbonyl-I ,O -benzotriazol -2 -yl) -S -m eth yI-I H -py raz ol -S -yIbez am ide (CAS No . l l72815-O4-O) represents an exciting opportunity for further exploration in pharmaceutical research . Its unique structural features , combined with promising preclinical data , make it a valuable candidate for developing novel therapeutics targeting chronic diseases . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in advancing precision medicine approaches . Continued investigation into its pharmacological properties , synthetic pathways , and clinical potential will undoubtedly yield significant insights into future treatment strategies .